1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one

• Molecular Formula: C17H28N2O3
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 1-methyl-3,7-di(propanoyl)-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one
• InChI: InChI=1S/C17H28N2O3/c1-5-8-17-11-18(13(20)6-2)9-16(4,15(17)22)10-19(12-17)14(21)7-3/h5-12H2,1-4H3
• InChI Key: FXPGTHBKACLEQI-UHFFFAOYSA-N
• Canonical SMILES: CCCC12CN(CC(C1=O)(CN(C2)C(=O)CC)C)C(=O)CC

Description

1-Methyl-3,7-dipropionyl-5-propyl-3,7-diazabicyclo[331]nonan-9-one is a complex organic compound with a unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-3,7-dipropionyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one typically involves multiple steps, starting from simpler organic molecules. The process often includes:

Cyclization reactions: Formation of the bicyclic structure.

Alkylation: Introduction of the methyl and propyl groups.

Acylation: Addition of the propionyl groups.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Batch reactors: For controlled synthesis.

Continuous flow reactors: For large-scale production.

Purification techniques: Such as recrystallization and chromatography to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-3,7-dipropionyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one can undergo various chemical reactions, including:

Oxidation: Conversion to higher oxidation states.

Reduction: Conversion to lower oxidation states.

Substitution: Replacement of functional groups.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or chromium trioxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: Such as halogens or nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-Methyl-3,7-dipropionyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 1-Methyl-3,7-dipropionyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one exerts its effects involves:

Molecular targets: Such as enzymes or receptors.

Pathways: Including signal transduction pathways and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• 1-Methyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one
• 1-Methyl-3,7-dipropanoyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one

Uniqueness

1-Methyl-3,7-dipropionyl-5-propyl-3,7-diazabicyclo[3.3.1]nonan-9-one stands out due to its specific substitution pattern and the presence of both propionyl and propyl groups, which confer unique chemical and physical properties.